Cas no 898785-70-1 (2'-Bromo-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone)

• Product Name: 2'-Bromo-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone
• CAS No: 898785-70-1
• MF: C₁₆H₂₁BrO₃
• MW: 341.240144491196
• CID: 1948201
• PubChem ID: 24727812
• Update Time: 2025-05-23

2'-Bromo-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone Chemical and Physical Properties

Names and Identifiers

• 2'-BROMO-4-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)BUTYROPHENONE
• 1-(2-bromophenyl)-4-(5,5-dimethyl-1,3-dioxan-2-yl)butan-1-one
• LogP
• AKOS016023294
• MFCD03844229
• DTXSID60645911
• 898785-70-1
• 2'-Bromo-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone

• MDL： MFCD03844229
• Inchi： 1S/C16H21BrO3/c1-16(2)10-19-15(20-11-16)9-5-8-14(18)12-6-3-4-7-13(12)17/h3-4,6-7,15H,5,8-11H2,1-2H3
• InChI Key： GXWZLNVVOPUEMK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(CCCC1OCC(C)(C)CO1)=O

Computed Properties

• Exact Mass: 340.06700
• Monoisotopic Mass: 340.06741Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 4.20120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2'-Bromo-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone

Compound CAS No 898785-70-1: 2'-Bromo-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone

2'-Bromo-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone is a complex organic compound with the CAS registry number 898785-70-1. This compound belongs to the class of diarylheptanoids and is characterized by its unique structure, which includes a bromine atom at the 2' position and a substituted dioxane group at the 4 position of the butyrophenone moiety. The presence of these functional groups makes this compound a valuable substrate for various chemical transformations and applications in drug discovery and materials science.

The synthesis of 2'-Bromo-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone typically involves multi-step organic reactions, including nucleophilic substitution, oxidation, and cyclization processes. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds, reducing production costs and enhancing purity levels. For instance, researchers have employed transition metal catalysts to facilitate the formation of the dioxane ring system, which is a critical structural feature of this compound.

In terms of applications, 2'-Bromo-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone has shown potential in the field of medicinal chemistry as a lead compound for developing novel therapeutic agents. Its brominated aromatic ring makes it an attractive candidate for Suzuki-Miyaura coupling reactions, enabling the construction of biaryl structures with diverse pharmacological activities. Recent studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them suitable for further preclinical evaluation.

The dioxane substituent in this compound plays a significant role in modulating its physical and chemical properties. The 5,5-dimethyl group provides steric bulk to the molecule, which can influence its solubility and stability in various solvents. This feature is particularly advantageous in drug delivery systems where controlled release profiles are desired. Additionally, the presence of the dioxane ring enhances the molecule's ability to participate in hydrogen bonding interactions, which can be exploited in designing bioactive molecules with improved bioavailability.

From an analytical perspective, the characterization of 2'-Bromo-4-(5,5-dimethyl-1,3-dioxan-2-yl)butyrophenone has been achieved using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational dynamics. For example, NMR studies have revealed that the bromine atom exhibits a distinct chemical shift due to its electronegative nature and its position relative to the aromatic ring system.

In conclusion, 2'-Bromo-4-(5,5-dimethyl-1,3-dioxan-2-y)butyrophenone) is a versatile organic compound with a rich structural complexity that lends itself to numerous applications across various scientific disciplines. Its unique functional groups and substituents make it an ideal candidate for further research into drug development and materials science.